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Compound of Interest

Compound Name: Methyl 4-(pyridin-3-yloxy)benzoate

Cat. No.: B1420965 Get Quote

Disclaimer: Due to the limited availability of published research data specifically for Methyl 4-
(pyridin-3-yloxy)benzoate (CAS 877874-61-8), this document presents a hypothetical

application based on the activities of structurally related compounds containing the

pyridinyloxy-phenyl moiety. The experimental protocols and data provided are illustrative and

should be adapted based on empirical validation.

Introduction
Methyl 4-(pyridin-3-yloxy)benzoate is a research chemical belonging to the class of

pyridinyloxy-phenyl derivatives. Structural analogs of this compound have been investigated for

their potential as modulators of various signaling pathways, particularly as kinase inhibitors.

The presence of the pyridine ring and the benzoate ester suggests potential for interactions

with ATP-binding sites of kinases, making it a candidate for investigation in cancer research

and other fields where kinase dysregulation is a factor. This document outlines potential

research applications and provides example protocols for its investigation.
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Property Value

Molecular Formula C₁₃H₁₁NO₃

Molecular Weight 229.23 g/mol

CAS Number 877874-61-8

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, and Methanol

Storage Store at 2-8°C, protect from light and moisture

Hypothetical Biological Activity
Based on the activity of related compounds, Methyl 4-(pyridin-3-yloxy)benzoate is

hypothesized to be an inhibitor of one or more protein kinases. For the purpose of these

application notes, we will consider its potential as a Cyclin-Dependent Kinase 2 (CDK2)

inhibitor. CDK2 is a key regulator of the cell cycle, and its inhibition can lead to cell cycle arrest

and apoptosis in cancer cells.

Hypothetical Quantitative Data
The following table summarizes hypothetical data from in vitro assays investigating the activity

of Methyl 4-(pyridin-3-yloxy)benzoate.

Assay Type Cell Line / Enzyme Endpoint
Hypothetical IC₅₀
(µM)

Biochemical Kinase

Assay

Recombinant

CDK2/Cyclin A
Inhibition 0.5

Cell Proliferation

Assay

MCF-7 (Breast

Cancer)
Viability 2.1

Cell Proliferation

Assay

HCT116 (Colon

Cancer)
Viability 5.8

Cell Proliferation

Assay
A549 (Lung Cancer) Viability 10.2
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Experimental Protocols
Protocol 1: In Vitro CDK2/Cyclin A Kinase Inhibition
Assay
This protocol describes a method to determine the in vitro inhibitory activity of Methyl 4-
(pyridin-3-yloxy)benzoate against recombinant CDK2/Cyclin A.

Materials:

Methyl 4-(pyridin-3-yloxy)benzoate

Recombinant human CDK2/Cyclin A enzyme

Histone H1 peptide substrate

ATP (Adenosine triphosphate)

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

[γ-³³P]ATP

96-well plates

Phosphocellulose filter mats

Scintillation counter

Procedure:

Prepare a stock solution of Methyl 4-(pyridin-3-yloxy)benzoate in 100% DMSO.

Create a series of dilutions of the test compound in kinase buffer.

In a 96-well plate, add the diluted compound, the Histone H1 substrate, and the CDK2/Cyclin

A enzyme.

Initiate the kinase reaction by adding a mixture of ATP and [γ-³³P]ATP.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1420965?utm_src=pdf-body
https://www.benchchem.com/product/b1420965?utm_src=pdf-body
https://www.benchchem.com/product/b1420965?utm_src=pdf-body
https://www.benchchem.com/product/b1420965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1420965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

Stop the reaction by adding a stop solution (e.g., 3% phosphoric acid).

Transfer the reaction mixture to a phosphocellulose filter mat to capture the phosphorylated

substrate.

Wash the filter mat to remove unincorporated [γ-³³P]ATP.

Measure the radioactivity on the filter mat using a scintillation counter.

Calculate the percentage of inhibition for each compound concentration and determine the

IC₅₀ value.

Protocol 2: Cell Proliferation (MTT) Assay
This protocol is for assessing the effect of Methyl 4-(pyridin-3-yloxy)benzoate on the

proliferation of cancer cells.

Materials:

Cancer cell lines (e.g., MCF-7, HCT116)

Cell culture medium (e.g., DMEM with 10% FBS)

Methyl 4-(pyridin-3-yloxy)benzoate

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

96-well cell culture plates

Plate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
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Treat the cells with various concentrations of Methyl 4-(pyridin-3-yloxy)benzoate (prepared

from a DMSO stock) and a vehicle control (DMSO).

Incubate the cells for 72 hours.

Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan

crystals.

Solubilize the formazan crystals by adding DMSO.

Measure the absorbance at 570 nm using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀

value.
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Caption: Hypothetical signaling pathway showing the role of CDK2 in cell cycle progression

and its inhibition by Methyl 4-(pyridin-3-yloxy)benzoate.
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Caption: Experimental workflow for determining the anti-proliferative activity of Methyl 4-
(pyridin-3-yloxy)benzoate using an MTT assay.

Safety Precautions
As with any research chemical, appropriate safety precautions should be taken when handling

Methyl 4-(pyridin-3-yloxy)benzoate.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a fume hood.

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of in accordance with local regulations for chemical waste.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

To cite this document: BenchChem. [Application Notes and Protocols for Methyl 4-(pyridin-3-
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[https://www.benchchem.com/product/b1420965#using-methyl-4-pyridin-3-yloxy-benzoate-
as-a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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